5-{[5-(5-Chloro-2-methylphenyl)-2-furyl]methylene}-3-(2-ethoxyethyl)-2-(phenylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C25H23ClN2O3S
• Molecular Weight: 467 g/mol
• IUPAC Name: (5Z)-5-[[5-(5-chloro-2-methylphenyl)furan-2-yl]methylidene]-3-(2-ethoxyethyl)-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H23ClN2O3S/c1-3-30-14-13-28-24(29)23(32-25(28)27-19-7-5-4-6-8-19)16-20-11-12-22(31-20)21-15-18(26)10-9-17(21)2/h4-12,15-16H,3,13-14H2,1-2H3/b23-16-,27-25?
• InChI Key: SPSCROAVKGKBKG-WNOHRPASSA-N
• Isomeric SMILES: CCOCCN1C(=O)/C(=C/C2=CC=C(O2)C3=C(C=CC(=C3)Cl)C)/SC1=NC4=CC=CC=C4
• SMILES: CCOCCN1C(=O)C(=CC2=CC=C(O2)C3=C(C=CC(=C3)Cl)C)SC1=NC4=CC=CC=C4

Description

5-{[5-(5-Chloro-2-methylphenyl)-2-furyl]methylene}-3-(2-ethoxyethyl)-2-(phenylimino)-1,3-thiazolidin-4-one is a synthetic compound that belongs to the class of thiazolidinones. It is a yellow crystalline solid that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 5-{[5-(5-Chloro-2-methylphenyl)-2-furyl]methylene}-3-(2-ethoxyethyl)-2-(phenylimino)-1,3-thiazolidin-4-one is not fully understood. However, it has been proposed that the compound exerts its biological activities by interacting with various cellular targets such as enzymes, receptors, and ion channels.
Biochemical and Physiological Effects:
5-{[5-(5-Chloro-2-methylphenyl)-2-furyl]methylene}-3-(2-ethoxyethyl)-2-(phenylimino)-1,3-thiazolidin-4-one has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms such as bacteria and fungi. It has also been shown to exhibit anti-inflammatory and anticancer properties. Additionally, it has been studied for its potential use as an antioxidant and antidiabetic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-{[5-(5-Chloro-2-methylphenyl)-2-furyl]methylene}-3-(2-ethoxyethyl)-2-(phenylimino)-1,3-thiazolidin-4-one in lab experiments is its versatility. It has been shown to exhibit various biological activities, which makes it a useful tool for studying different cellular processes. However, one of the limitations of using this compound is its potential toxicity. It is important to use appropriate safety measures when handling this compound.

Future Directions

For research include studying its potential use as an antidiabetic and anticancer agent, as well as exploring its mechanism of action and identifying its cellular targets.

Synthesis Methods

The synthesis of 5-{[5-(5-Chloro-2-methylphenyl)-2-furyl]methylene}-3-(2-ethoxyethyl)-2-(phenylimino)-1,3-thiazolidin-4-one is a multi-step process that involves the reaction of various reagents. The first step involves the reaction of 5-chloro-2-methylbenzaldehyde with 2-furaldehyde in the presence of a base to form the Schiff base intermediate. This intermediate is then reacted with 2-ethoxyethylamine and phenyl isothiocyanate to form the final product.

Scientific Research Applications

5-{[5-(5-Chloro-2-methylphenyl)-2-furyl]methylene}-3-(2-ethoxyethyl)-2-(phenylimino)-1,3-thiazolidin-4-one has been extensively studied for its potential applications in scientific research. It has been shown to exhibit various biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. It has also been studied for its potential use as an antioxidant and antidiabetic agent.